Cas no 1091444-12-0 (N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide)

N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide is a specialized diamide compound featuring a 3-chloro-4-fluorophenyl moiety and a thiophene-substituted cyclohexylmethyl group. Its structure suggests potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules. The presence of halogenated aromatic and heterocyclic components may enhance binding affinity in target interactions, while the diamide linkage provides stability and synthetic versatility. This compound is of interest for research applications, including drug discovery and structure-activity relationship studies, due to its modular design and potential for further functionalization. Handling requires standard laboratory precautions for halogenated and nitrogen-containing organics.
N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide structure
1091444-12-0 structure
Product Name:N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide
CAS No:1091444-12-0
MF:C19H20ClFN2O2S
MW:394.890706062317
CID:5904897
PubChem ID:29701175
Update Time:2025-06-08

N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide Chemical and Physical Properties

Names and Identifiers

    • N'-(3-chloro-4-fluorophenyl)-N-[(1-thiophen-2-ylcyclohexyl)methyl]oxamide
    • 1091444-12-0
    • N1-(3-chloro-4-fluorophenyl)-N2-((1-(thiophen-2-yl)cyclohexyl)methyl)oxalamide
    • N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
    • AKOS024509417
    • F5466-0062
    • VU0643952-1
    • N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide
    • Inchi: 1S/C19H20ClFN2O2S/c20-14-11-13(6-7-15(14)21)23-18(25)17(24)22-12-19(8-2-1-3-9-19)16-5-4-10-26-16/h4-7,10-11H,1-3,8-9,12H2,(H,22,24)(H,23,25)
    • InChI Key: USQORPWOHIUOGO-UHFFFAOYSA-N
    • SMILES: C(NCC1(C2SC=CC=2)CCCCC1)(=O)C(NC1=CC=C(F)C(Cl)=C1)=O

Computed Properties

  • Exact Mass: 394.0918049g/mol
  • Monoisotopic Mass: 394.0918049g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 516
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.1
  • Topological Polar Surface Area: 86.4Ų

N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F5466-0062-2μmol
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
2μmol
$57.0 2023-09-10
Life Chemicals
F5466-0062-5μmol
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
5μmol
$63.0 2023-09-10
Life Chemicals
F5466-0062-10μmol
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
10μmol
$69.0 2023-09-10
Life Chemicals
F5466-0062-20μmol
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
20μmol
$79.0 2023-09-10
Life Chemicals
F5466-0062-1mg
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
1mg
$54.0 2023-09-10
Life Chemicals
F5466-0062-2mg
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
2mg
$59.0 2023-09-10
Life Chemicals
F5466-0062-3mg
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
3mg
$63.0 2023-09-10
Life Chemicals
F5466-0062-4mg
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
4mg
$66.0 2023-09-10
Life Chemicals
F5466-0062-5mg
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
5mg
$69.0 2023-09-10
Life Chemicals
F5466-0062-10mg
N'-(3-chloro-4-fluorophenyl)-N-{[1-(thiophen-2-yl)cyclohexyl]methyl}ethanediamide
1091444-12-0
10mg
$79.0 2023-09-10

Additional information on N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide

Comprehensive Overview of N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide (CAS No. 1091444-12-0)

N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide, identified by its CAS No. 1091444-12-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a thiophene ring, a cyclohexylmethyl group, and a chloro-fluorophenyl moiety, making it a subject of interest for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structure-activity relationship (SAR), which could unlock novel therapeutic pathways.

In recent years, the demand for heterocyclic compounds like N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide has surged due to their versatility in medicinal chemistry. The compound's thiophene component is a key focus, as thiophene derivatives are known for their bioactivity in targeting enzymes and receptors. Additionally, the presence of chloro and fluoro substituents enhances its binding affinity, a feature often explored in the design of kinase inhibitors and GPCR modulators. These attributes align with current trends in precision medicine and targeted drug delivery, topics highly searched in academic and industrial circles.

The synthesis of CAS No. 1091444-12-0 involves multi-step organic reactions, including amide coupling and cyclohexylmethylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with stringent quality standards. Its physicochemical properties, including solubility and stability, are also under investigation to optimize its formulation for potential applications. These details are frequently queried by chemists and formulators seeking advanced synthetic methodologies.

From an industrial perspective, N'-(3-chloro-4-fluorophenyl)-N-{1-(thiophen-2-yl)cyclohexylmethyl}ethanediamide is being evaluated for its scalability and cost-effectiveness. Companies specializing in custom synthesis and contract research are actively exploring its commercial viability, driven by the growing market for high-value intermediates. Furthermore, its potential role in green chemistry initiatives—such as solvent-free reactions or catalytic processes—resonates with the global push for sustainable manufacturing, a hot topic in SEO and scientific discourse.

In conclusion, CAS No. 1091444-12-0 represents a compelling case study in modern chemical innovation. Its intricate design and multifaceted applications reflect the convergence of medicinal chemistry, process optimization, and environmental stewardship. As research progresses, this compound may emerge as a cornerstone in the development of next-generation therapeutics and functional materials, addressing some of the most pressing challenges in science and industry today.

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.